Penicillin-Resistant S. pneumoniae: Divergent Susceptibility Between Cefotaxime and Ceftriaxone
A study of 1,000 U.S. clinical pneumococcal isolates (2001-2002) found that certain penicillin-resistant S. pneumoniae isolates exhibit significantly different susceptibility to cefotaxime versus ceftriaxone. Among 188 penicillin-resistant isolates, 13.8% (26/188) demonstrated divergent MIC interpretative phenotypes between the two agents [1]. Specifically, 18 isolates were ceftriaxone-susceptible but cefotaxime-intermediate, 6 were ceftriaxone-intermediate but cefotaxime-resistant, and 2 (1.1% of penicillin-resistant isolates; 0.2% of all isolates) were ceftriaxone-susceptible but cefotaxime-resistant. The overall susceptibility rates by broth microdilution were 98.6% for ceftriaxone versus 96.6% for cefotaxime (P < 0.05).
| Evidence Dimension | Susceptibility of penicillin-resistant S. pneumoniae isolates |
|---|---|
| Target Compound Data | 96.6% susceptible (broth microdilution); 18 isolates intermediate, 8 resistant among 188 penicillin-resistant isolates |
| Comparator Or Baseline | Ceftriaxone: 98.6% susceptible (broth microdilution); 6 isolates intermediate, 2 resistant among same 188 isolates |
| Quantified Difference | 2.0% absolute difference in susceptibility (P < 0.05); 13.8% of penicillin-resistant isolates show divergent phenotypes, with cefotaxime demonstrating lower activity |
| Conditions | Broth microdilution and E-test against 1,000 clinical S. pneumoniae isolates collected from U.S. laboratories, 2001-2002 |
Why This Matters
Susceptibility cannot be assumed equivalent between cefotaxime and ceftriaxone for penicillin-resistant pneumococci, and isolates may test susceptible to ceftriaxone while being intermediate or resistant to cefotaxime, directly impacting therapeutic selection in serious pneumococcal infections.
- [1] Fuchs PC, Barry AL, Brown SD. Clinical isolates of Streptococcus pneumoniae with different susceptibilities to ceftriaxone and cefotaxime. Antimicrob Agents Chemother. 2003 Oct;47(10):3155-60. doi: 10.1128/AAC.47.10.3155-3160.2003. PMID: 14506024. View Source
